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Introduction
Polyaluminum chloride (PAC) is a highly efficient inorganic polymer coagulant extensively

utilized in wastewater treatment processes. Its effectiveness stems from its ability to neutralize

the electrical charges of suspended particles and form bridges between them, leading to the

formation of larger, settleable flocs. This process, known as coagulation and flocculation, is

critical for the removal of turbidity, suspended solids, color, chemical oxygen demand (COD),

biochemical oxygen demand (BOD), and certain heavy metals from various types of

wastewater.[1][2] PAC offers several advantages over traditional coagulants like aluminum

sulfate (alum), including a wider effective pH range, lower dosage requirements, and reduced

sludge production.[3]

These application notes provide a comprehensive overview of the use of polyaluminum

chloride in wastewater treatment, including its mechanism of action, key performance data, and

detailed experimental protocols for optimizing its application.
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The primary function of PAC in wastewater treatment is to destabilize and aggregate colloidal

and suspended particles through a multi-step process:

Charge Neutralization: When added to water, PAC hydrolyzes to form a variety of positively

charged polynuclear aluminum species.[4][5] These species neutralize the negative surface

charges of colloids and suspended particles, reducing the electrostatic repulsion that keeps

them dispersed.[5][6]

Adsorption and Bridging: The polymeric chains of PAC can adsorb onto the surface of

multiple destabilized particles, forming physical bridges between them. This bridging action is

crucial for the formation of initial micro-flocs.

Sweep Flocculation: At higher dosages, PAC precipitates as amorphous aluminum hydroxide

(Al(OH)₃) flocs. These voluminous, net-like structures physically entrap and sweep smaller

particles from the water as they settle, a mechanism known as sweep flocculation.[6][7]
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Caption: Mechanism of PAC in wastewater treatment.

Factors Influencing Performance
The efficiency of PAC is influenced by several key parameters:

pH: PAC is effective over a broad pH range, typically between 5.0 and 9.0. However, the

optimal pH for coagulation can vary depending on the characteristics of the wastewater.[8]
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Dosage: The optimal PAC dosage is critical. Under-dosing results in incomplete coagulation,

while overdosing can lead to the restabilization of particles and increased residual aluminum

in the treated water.[9]

Water Temperature: Lower temperatures can slow down the hydrolysis of PAC and the

kinetics of floc formation, potentially requiring higher dosages or longer mixing times.

Wastewater Characteristics: The type and concentration of pollutants, alkalinity, and the

presence of organic matter can all impact the performance of PAC.
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Caption: Key factors influencing PAC performance.

Data Presentation: Performance of PAC in
Wastewater Treatment
The following tables summarize the performance of polyaluminum chloride in treating various

types of industrial wastewater. The data presented is a compilation from multiple studies and is

intended to provide a general indication of PAC's efficacy. Optimal conditions will vary based on

specific wastewater characteristics.

Table 1: Removal of Turbidity, COD, and BOD

Wastewater
Type

PAC
Dosage
(mg/L)

Optimal pH
Turbidity
Removal
(%)

COD
Removal
(%)

BOD
Removal
(%)

Pulp and

Paper
8 mL/L 5.0 - 83 -

Textile 25 7.0 88 76 -

Municipal

Sewage
16 - 90 91 80

Automotive 70 7.0 - 70 -

Laundry 300 - - 58.97 -

Note: The performance of PAC can be influenced by the presence of other chemicals, such as

flocculants (e.g., polyacrylamide). The data presented may reflect the use of PAC in

conjunction with such aids.

Table 2: Heavy Metal Removal
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Wastewater
Type

PAC
Dosage
(mg/L)

Optimal pH
Iron (Fe)
Removal
(%)

Zinc (Zn)
Removal
(%)

Nickel (Ni)
Removal
(%)

Automotive 70 7.0 98 83 63

Mining Varies Varies High High High

Note: PAC is generally effective in precipitating a wide range of heavy metals.[1][10] The

specific removal efficiency is highly dependent on the initial concentration of the metals and the

wastewater matrix.

Experimental Protocols
Jar Test for Optimal Coagulant Dosage Determination
The jar test is a laboratory procedure that simulates the coagulation and flocculation processes

in a water treatment plant to determine the optimal dosage of a coagulant.[9]

1. Materials and Equipment:

Jar testing apparatus with multiple paddles and variable speed control

Beakers (1000 mL)

Graduated cylinders

Pipettes

pH meter

Turbidimeter

Polyaluminum chloride (PAC) stock solution (e.g., 1% or 10 g/L)

Wastewater sample

Acid and base for pH adjustment (e.g., 0.1 M HCl and 0.1 M NaOH)
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2. Preparation of PAC Stock Solution (1%):

Weigh 10.0 g of solid PAC.

Dissolve the PAC in deionized water and bring the final volume to 1000 mL in a volumetric

flask. This creates a 10 g/L or 1% stock solution.

Note: 1 mL of this stock solution added to 1 L of wastewater is equivalent to a 10 mg/L

dose.

3. Experimental Procedure:

Sample Preparation: Fill a series of six 1000 mL beakers with the wastewater sample.

Initial Measurements: Measure and record the initial pH and turbidity of the raw wastewater.

pH Adjustment (if necessary): Adjust the pH of the wastewater in each beaker to the desired

level using acid or base while mixing.

Coagulant Dosing: Place the beakers in the jar test apparatus. While the paddles are rotating

at a rapid mix speed (e.g., 150-200 rpm), add varying dosages of the PAC stock solution to

each beaker (e.g., 0.5 mL, 1.0 mL, 1.5 mL, 2.0 mL, 2.5 mL, 3.0 mL, corresponding to 5, 10,

15, 20, 25, 30 mg/L). One beaker should be a control with no PAC added.

Rapid Mix: Continue rapid mixing for a short period (e.g., 1-3 minutes) to ensure complete

and uniform dispersion of the coagulant.[9][11]

Slow Mix (Flocculation): Reduce the mixing speed to a slow mix (e.g., 25-40 rpm) for a

longer duration (e.g., 15-30 minutes) to promote the growth of flocs.[9][11]

Settling: Stop the mixers and allow the flocs to settle for a predetermined time (e.g., 30

minutes).

Final Measurements: Carefully collect a sample from the supernatant of each beaker and

measure the final pH and turbidity.

Data Analysis: Plot the final turbidity against the PAC dosage to determine the optimal

dosage that results in the lowest residual turbidity. Visual observation of floc size and settling
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characteristics should also be considered.

Jar Test Experimental Workflow
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Caption: Standard workflow for a jar test.

Conclusion
Polyaluminum chloride is a versatile and efficient coagulant for the treatment of a wide range of

wastewaters. Its superior performance compared to traditional coagulants, particularly its

effectiveness over a broader pH range and lower sludge production, makes it a valuable tool

for researchers and professionals in wastewater management. The successful application of

PAC is dependent on the careful optimization of dosage, pH, and mixing conditions, which can

be effectively determined through standardized jar testing protocols. These application notes

provide a foundation for the effective use of PAC in laboratory and pilot-scale studies,

contributing to the development of robust and efficient wastewater treatment strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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